Cas no 825633-32-7 (Ethanone, 1-[4-(2-amino-4-pyrimidinyl)phenyl]-)
825633-32-7 structure
Product Name:Ethanone, 1-[4-(2-amino-4-pyrimidinyl)phenyl]-
CAS No:825633-32-7
MF:C12H11N3O
MW:213.235242128372
CID:688181
PubChem ID:71418093
Update Time:2025-04-19
Ethanone, 1-[4-(2-amino-4-pyrimidinyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[4-(2-amino-4-pyrimidinyl)phenyl]-
- 1-[4-(2-aminopyrimidin-4-yl)phenyl]ethanone
- DTXSID70837421
- 1-[4-(2-Aminopyrimidin-4-yl)phenyl]ethan-1-one
- 825633-32-7
- 1-(4-(2-Aminopyrimidin-4-yl)phenyl)ethanone
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- Inchi: 1S/C12H11N3O/c1-8(16)9-2-4-10(5-3-9)11-6-7-14-12(13)15-11/h2-7H,1H3,(H2,13,14,15)
- InChI Key: NLTRQESWOHJOBA-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC(=CC=1)C1C=CN=C(N)N=1
Computed Properties
- Exact Mass: 213.090211983g/mol
- Monoisotopic Mass: 213.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 68.9Ų
Ethanone, 1-[4-(2-amino-4-pyrimidinyl)phenyl]- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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